Cas no 94158-70-0 (1,2-Tridecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-heneicosafluoro-,1-(dihydrogen phosphate))

• Product name: 1,2-Tridecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-heneicosafluoro-,1-(dihydrogen phosphate)
• CAS No: 94158-70-0
• MF: C₁₃H₈F₂₁O₅P
• MW: 674.139859199524
• CID: 815122
• PubChem ID: 16206030

1,2-Tridecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-heneicosafluoro-,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1,2-Tridecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-heneicosafluoro-,1-(dihydrogen phosphate)
• (4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-henicosafluoro-2-hydroxytridecyl) dihydrogen phosphate
• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-henicosafluoro-2-hydroxytridecyl dihydrogen phosphate
• NS00010951
• DTXSID90881143
• 3-(Perfluorodecyl)-2-hydroxypropyl dihydrogen phosphate
• 94158-70-0
• NQLRFTJXTHUSEC-UHFFFAOYSA-N
• EINECS 303-142-4

• Inchi： InChI=1S/C13H8F21O5P/c14-4(15,1-3(35)2-39-40(36,37)38)5(16,17)6(18,19)7(20,21)8(22,23)9(24,25)10(26,27)11(28,29)12(30,31)13(32,33)34/h3,35H,1-2H2,(H2,36,37,38)
• InChI Key： NQLRFTJXTHUSEC-UHFFFAOYSA-N
• SMILES： C(C(COP(=O)(O)O)O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 673.977402
• Monoisotopic Mass: 673.977402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 87

Experimental Properties

• Density: 1.767
• Boiling Point: 383.5°Cat760mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.333
• PSA: 96.80000
• LogP: 6.12670